ethyl 5-[(1-adamantylacetyl)amino]-4-cyano-3-methyl-2-thiophenecarboxylate

• IUPAC Name: ethyl 5-[[2-(1-adamantyl)acetyl]amino]-4-cyano-3-methylthiophene-2-carboxylate
• InChI: InChI=1S/C21H26N2O3S/c1-3-26-20(25)18-12(2)16(11-22)19(27-18)23-17(24)10-21-7-13-4-14(8-21)6-15(5-13)9-21/h13-15H,3-10H2,1-2H3,(H,23,24)
• InChI Key: AGSUMPVZXPNNCO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=C(S1)NC(=O)CC23CC4CC(C2)CC(C4)C3)C#N)C
• Molecular Formula: C21H26N2O3S
• Molecular Weight: 386.5 g/mol

Description

Ethyl 5-[(1-adamantylacetyl)amino]-4-cyano-3-methyl-2-thiophenecarboxylate is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is commonly referred to as AAT-007 and is a member of the adamantylamide family of compounds. AAT-007 has been shown to exhibit a range of biochemical and physiological effects, making it a valuable tool for research in various fields.

Mechanism of Action

The mechanism of action of AAT-007 is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. For example, AAT-007 has been shown to inhibit the activity of the enzyme phosphodiesterase-4 (PDE4), which plays a role in inflammation and immune response. AAT-007 has also been shown to bind to the sigma-1 receptor, which is involved in a range of physiological processes including pain, mood, and cognition.
Biochemical and Physiological Effects:
AAT-007 has been shown to exhibit a range of biochemical and physiological effects, including anti-inflammatory, analgesic, and neuroprotective effects. In addition, AAT-007 has been shown to inhibit the growth of cancer cells and may be useful in the treatment of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of AAT-007 is its versatility as a research tool. It can be used in a range of scientific research applications and has been shown to exhibit a range of biochemical and physiological effects. However, one limitation of AAT-007 is that its mechanism of action is not fully understood, which may limit its potential applications in certain areas of research.

Future Directions

There are several future directions for research involving AAT-007. One area of interest is the development of new treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. AAT-007 has shown promise in this area, and further research may lead to the development of new treatments. Another area of interest is the development of new cancer treatments. AAT-007 has been shown to inhibit the growth of cancer cells, and further research may lead to the development of new cancer treatments. Finally, further research is needed to fully understand the mechanism of action of AAT-007, which may lead to the development of new research tools and treatments.

Scientific Research Applications

AAT-007 has been used in a range of scientific research applications, including studies on the central nervous system, cancer, and inflammation. In the central nervous system, AAT-007 has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In cancer research, AAT-007 has been shown to inhibit the growth of cancer cells and may be useful in the development of new cancer treatments. Inflammation is another area where AAT-007 has shown promise, with studies indicating that it may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis.